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Compound of Interest

Compound Name: VR23-d8

Cat. No.: B15616112

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular weight of VR23-d8, a deuterated
analog of the proteasome inhibitor VR23. The information is intended to support research and
development activities where precise physicochemical characteristics are paramount.

Quantitative Data Summary

The molecular weights of the non-deuterated compound VR23 and its deuterated form, VR23-
d8, are presented below. The molecular weight of VR23-d8 is calculated based on the
substitution of eight hydrogen atoms with deuterium atoms.
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. Molecular Weight (
Compound Chemical Formula Notes
g/mol )

Molecular weight of
VR23 C19H16CINsO6S 477.88[1][2][3][41[5] the parent, non-
deuterated compound.

Atomic weight of a
Deuterium (D) D or2H 2.014[6][7] single deuterium

atom.

Calculated molecular

weight with eight
VR23-d8 C19HsDsCINsO6S 486.00 )

deuterium

substitutions.

Experimental Protocols

The determination of the molecular weight for VR23 is typically achieved through standard

analytical chemistry techniques.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is the primary method for
determining the precise molecular weight of a compound like VR23.

o Methodology: A sample of VR23 is ionized, and the mass-to-charge ratio (m/z) of the
resulting ions is measured. By analyzing the isotopic distribution, the monoisotopic mass and
the average molecular weight can be determined with high accuracy.

e Instrumentation: Common instruments include Time-of-Flight (TOF), Orbitrap, or Fourier-
Transform lon Cyclotron Resonance (FT-ICR) mass spectrometers.

o Sample Preparation: The compound is typically dissolved in a suitable solvent, such as
methanol or acetonitrile, and introduced into the mass spectrometer via direct infusion or
liquid chromatography.

The molecular weight of VR23-d8 is calculated by taking the known molecular formula of VR23
and replacing eight protium (*H) atoms with deuterium (3H) atoms. The atomic weight of
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hydrogen is subtracted eight times, and the atomic weight of deuterium is added eight times to
the molecular weight of VR23.

Molecular Relationship and Deuteration

The following diagram illustrates the relationship between VR23 and its deuterated form, VR23-
d8, highlighting the impact of isotopic substitution on the molecular weight.

VR23
Chemical Formula: C19H16CINsO6S
Molecular Weight: 477.88 g/mol

8 Deuterium
- 8 Hydrogen

Deuteration
(8 Hydrogen atoms replaced by 8 Deuterium atoms)

VR23-d8

Chemical Formula: C19HsDsCINsO6S
Molecular Weight: 486.00 g/mol

Figure 1. Molecular Weight Relationship of VR23 and VR23-d8

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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